Cas no 1012326-60-1 (ekebergin D4)

• Product Name: ekebergin D4
• CAS No: 1012326-60-1
• MF: C₃₀H₅₄O₆
• MW: 510.746170520782
• CID: 2030185
• PubChem ID: 24800894
• Update Time: 2025-04-21

ekebergin D4 Chemical and Physical Properties

Names and Identifiers

• ekebergin D4
• (+)-Ekeberin D4
• ekeberin D4
• (1R,4E,8E,12R)-1,12-bis[(2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,9-dimethyldodeca-4,8-diene-1,12-diol
• CHEMBL255488
• 1012326-60-1
• (1R,4E,8E,12R)-1,12-bis((2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,9-dimethyldodeca-4,8-diene-1,12-diol

• Inchi： 1S/C30H54O6/c1-21(13-15-23(31)29(7)19-17-25(35-29)27(3,4)33)11-9-10-12-22(2)14-16-24(32)30(8)20-18-26(36-30)28(5,6)34/h11-12,23-26,31-34H,9-10,13-20H2,1-8H3/b21-11+,22-12+
• InChI Key： PIXGUMZAPNRCDR-XHQRYOPUSA-N
• SMILES： C/C(=C\CC/C=C(/CCC(C1(OC(C(O)(C)C)CC1)C)O)\C)/CCC(C1(OC(C(O)(C)C)CC1)C)O

Computed Properties

• Exact Mass: 510.39203944Da
• Monoisotopic Mass: 510.39203944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.754
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids